N-(3-{5-[(1-Ethylpiperidin-4-Yl)(Methyl)amino]-3-(Pyrimidin-5-Yl)-1h-Pyrrolo[3,2-B]pyridin-1-Yl}-2,4-Difluorophenyl)propane-1-Sulfonamide

• IUPAC Name: N-[3-[5-[(1-ethylpiperidin-4-yl)-methylamino]-3-pyrimidin-5-ylpyrrolo[3,2-b]pyridin-1-yl]-2,4-difluorophenyl]propane-1-sulfonamide
• InChI: InChI=1S/C28H33F2N7O2S/c1-4-14-40(38,39)34-23-7-6-22(29)28(26(23)30)37-17-21(19-15-31-18-32-16-19)27-24(37)8-9-25(33-27)35(3)20-10-12-36(5-2)13-11-20/h6-9,15-18,20,34H,4-5,10-14H2,1-3H3
• InChI Key: AEJACXAFHXBVHF-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)NC1=C(C(=C(C=C1)F)N2C=C(C3=C2C=CC(=N3)N(C)C4CCN(CC4)CC)C5=CN=CN=C5)F
• Molecular Formula: C28H33F2N7O2S
• Molecular Weight: 569.7 g/mol
• CAS No.: 1392429-79-6

Description

BI-882370 is a highly potent and selective RAF kinase inhibitor that binds to the DFG-out (inactive) conformation of the BRAF kinase. It has shown significant efficacy in inhibiting the proliferation of human BRAF-mutant melanoma cells and has been studied for its potential in treating various cancers, including melanoma and colorectal carcinoma .

Scientific Research Applications

BI-882370 has a wide range of scientific research applications, including:

Chemistry: It is used as a tool compound to study the RAF kinase pathway and its role in cellular signaling.

Biology: The compound is used to investigate the biological effects of RAF kinase inhibition in various cell lines.

Medicine: BI-882370 is being studied for its potential therapeutic applications in treating cancers with BRAF mutations, such as melanoma and colorectal carcinoma.

Industry: The compound is used in the development of new cancer therapies and as a reference compound in drug discovery

Mechanism of Action

BI-882370 exerts its effects by binding to the ATP binding site of the BRAF kinase in its inactive (DFG-out) conformation. This binding inhibits the kinase activity of BRAF, leading to the suppression of downstream signaling pathways, such as the MAPK/ERK pathway. This inhibition results in the reduction of cell proliferation and induction of apoptosis in BRAF-mutant cancer cells .

Biochemical Analysis

Biochemical Properties

BI-882370 plays a significant role in biochemical reactions, particularly in the MAPK/ERK signaling pathway . It interacts with the BRAF kinase, a serine/threonine kinase that regulates cellular functions including survival and proliferation . BI-882370 inhibits the oncogenic BRAF V600E-mutant, WT BRAF, and CRAF kinases with IC50s of 0.4, 0.8, and 0.6 nM, respectively .

Cellular Effects

BI-882370 has profound effects on various types of cells and cellular processes. It inhibits the proliferation of human BRAF-mutant melanoma cells with 100× higher potency (1-10 nmol/L) than vemurafenib . Wild-type cells are not affected at 1,000 nmol/L . It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of BI-882370 involves its binding to the ATP binding site of the kinase positioned in the DFG-out (inactive) conformation of the BRAF kinase . This binding interaction results in the inhibition of the oncogenic BRAF V600E-mutant, WT BRAF, and CRAF kinases .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of BI-882370 change over time. It has been observed that resistance to BI-882370 developed within 3 weeks in A375 melanoma-bearing mice initially treated with vemurafenib . When BI-882370 was combined with trametinib, more pronounced regressions were observed, and resistance was not observed during 5 weeks of second-line therapy .

Dosage Effects in Animal Models

The effects of BI-882370 vary with different dosages in animal models. It has been found to be efficacious in multiple mouse models of BRAF-mutant melanomas and colorectal carcinomas when administered orally at 25 mg/kg twice daily . It showed superior efficacy compared with vemurafenib, dabrafenib, or trametinib .

Metabolic Pathways

BI-882370 is involved in the MAPK/ERK signaling pathway . This pathway transmits extracellular signals via tyrosine kinase receptors, RAS, RAF, MEK, and ERK proteins to regulate diverse cellular functions .

Preparation Methods

The synthesis of BI-882370 involves several steps, including the preparation of key intermediates and their subsequent coupling. The compound is synthesized through a series of reactions that include the formation of pyrrolo[3,2-b]pyridine and its functionalization with various substituents. The industrial production methods involve optimizing these synthetic routes to achieve high yield and purity .

Chemical Reactions Analysis

BI-882370 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups present in the compound.

Substitution: BI-882370 can undergo substitution reactions, where specific substituents are replaced with other functional groups.

Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Comparison with Similar Compounds

BI-882370 is unique in its high potency and selectivity for the BRAF kinase in its inactive conformation. Similar compounds include:

Vemurafenib: Another BRAF inhibitor, but BI-882370 has shown higher potency in preclinical studies.

Dabrafenib: A BRAF inhibitor with a different binding mode compared to BI-882370.

Trametinib: A MEK inhibitor often used in combination with BRAF inhibitors like BI-882370 for enhanced efficacy .

These comparisons highlight the uniqueness of BI-882370 in terms of its binding mode and therapeutic potential.